8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(4-methoxybenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(3,5-dimethylpyrazol-1-yl)-7-[(4-methoxyphenyl)methyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C19H20N6O3/c1-11-9-12(2)25(22-11)18-20-16-15(17(26)21-19(27)23(16)3)24(18)10-13-5-7-14(28-4)8-6-13/h5-9H,10H2,1-4H3,(H,21,26,27)
• InChI Key: DMJIIRJMQIJEJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC3=C(N2CC4=CC=C(C=C4)OC)C(=O)NC(=O)N3C)C
• Molecular Formula: C19H20N6O3
• Molecular Weight: 380.4 g/mol

Description

8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-(4-methoxybenzyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H20N6O3 and its molecular weight is 380.408. The purity is usually 95%.
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Scientific Research Applications

Toxicological Evaluation and Safety for Food and Beverage Applications

Toxicological evaluations of novel compounds, such as bitter modifying flavor compounds related to pyrazole and purine derivatives, have been completed to assess their safety for use in food and beverage applications. Studies have shown that these compounds undergo oxidative metabolism, are not found to be mutagenic or clastogenic, and do not induce micronuclei in bone marrow polychromatic erythrocytes in vivo. Such evaluations provide a NOAEL (No-Observed-Adverse-Effect-Level) that supports their safety for consumption (Karanewsky et al., 2016).

Anticancer Activities

Derivatives of related chemical structures have been tested for their growth inhibitory properties against various cancer cell lines, including murine leukemia, lung carcinoma, and human leukemia. These studies have found that certain compounds exhibit potent cytotoxic activities, suggesting potential applications in cancer treatment (Deady et al., 2003).

Metal-Mediated Base Pairs in Nucleic Acids

Research on metal complexes of 6-pyrazolylpurine derivatives has introduced these compounds as artificial nucleobases for specific recognition of canonical nucleobases through metal-mediated base pairing. This highlights their potential utility in designing novel DNA structures and in bioinformatics applications (Sinha et al., 2015).